Cas no 1805241-91-1 (2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride)

2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride is a highly functionalized pyridine derivative designed for advanced synthetic applications. Its key structural features—a reactive bromomethyl group, trifluoromethoxy and trifluoromethyl substituents, and an acyl chloride moiety—make it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution and cross-coupling reactions, while the acyl chloride functionality facilitates amidation and esterification processes. This compound is particularly valuable for introducing trifluoromethylated pyridine scaffolds into target molecules, offering precise control over reactivity and selectivity in complex synthetic pathways. Its stability under controlled conditions ensures reliable performance in demanding chemical transformations.

2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride structure

1805241-91-1 structure

Product Name:2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride

CAS No:1805241-91-1

MF:C₉H₃BrClF₆NO₂

MW:386.473041772842

CID:4844248

Update Time:2025-05-22

2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride
- Inchi： 1S/C9H3BrClF6NO2/c10-2-3-6(7(11)19)4(20-9(15,16)17)1-5(18-3)8(12,13)14/h1H,2H2
- InChI Key： HAEMVBCWIKVTGD-UHFFFAOYSA-N
- SMILES： BrCC1C(C(=O)Cl)=C(C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 363
XLogP3: 4.1
Topological Polar Surface Area: 39.2

2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080953-1g	2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride	1805241-91-1	97%	1g	$1,549.60	2022-04-01

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Additional information on 2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride

2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride

The compound 2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride, identified by the CAS number 1805241-91-1, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, along with a carbonyl chloride moiety. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating the desired substituents through electrophilic substitution or other advanced methodologies. The presence of the trifluoromethoxy and trifluoromethyl groups enhances the molecule's stability and bioavailability, making it particularly useful in pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas, such as oncology and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The bromomethyl group imparts reactivity that can be exploited in the development of new pesticides and herbicides. Researchers have demonstrated that this compound can serve as a building block for creating more effective and environmentally friendly agricultural chemicals. Its ability to undergo various nucleophilic substitutions further underscores its versatility in chemical synthesis.

From a materials science perspective, the unique electronic properties of this compound make it an interesting candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. The trifluoromethyl groups contribute to the molecule's electron-withdrawing characteristics, which are crucial for tuning the electronic properties of materials used in next-generation technologies.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level, providing deeper insights into its reactivity and stability. These computational studies have been instrumental in guiding experimental efforts to optimize its synthesis and explore new applications.

In conclusion, 2-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carbonyl chloride is a versatile compound with a wide range of potential applications across multiple disciplines. Its complex structure and unique functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.